Cas no 1797715-17-3 (N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-fluorobenzamide)

• Product Name: N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-fluorobenzamide
• CAS No: 1797715-17-3
• MF: C₁₇H₂₀FN₅O
• MW: 329.372006416321
• CID: 5373621
• Update Time: 2025-05-24

N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Dimethylamino)-2-(1-pyrrolidinyl)-5-pyrimidinyl]-3-fluorobenzamide
• N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-fluorobenzamide

• Inchi： 1S/C17H20FN5O/c1-22(2)15-14(11-19-17(21-15)23-8-3-4-9-23)20-16(24)12-6-5-7-13(18)10-12/h5-7,10-11H,3-4,8-9H2,1-2H3,(H,20,24)
• InChI Key： QGNKYXGXQCHADP-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N2CCCC2)N=C1N(C)C)(=O)C1=CC=CC(F)=C1

Experimental Properties

• Density: 1.309±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-fluorobenzamide

Comprehensive Overview of N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-fluorobenzamide (CAS No. 1797715-17-3)

In the rapidly evolving field of pharmaceutical and chemical research, N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-fluorobenzamide (CAS No. 1797715-17-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine core and fluorobenzamide moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a dimethylamino group and a pyrrolidin-1-yl substituent, offering diverse reactivity and interaction possibilities.

The compound's CAS number 1797715-17-3 serves as a critical identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Its systematic name, N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-fluorobenzamide, highlights the presence of key functional groups that contribute to its biochemical properties. The fluorine atom in the benzamide segment is particularly noteworthy, as fluorination often enhances metabolic stability and bioavailability—a hot topic in modern medicinal chemistry.

Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in compounds like 1797715-17-3. Machine learning models are increasingly used to predict the bioactivity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles of such molecules, reducing the need for extensive lab testing. This aligns with the growing demand for sustainable research practices and cost-effective drug development—a concern frequently raised in scientific forums and search queries.

Another area of exploration is the compound's potential role in kinase inhibition. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The pyrimidine scaffold in N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-fluorobenzamide is a common feature in many kinase inhibitors, sparking hypotheses about its mechanism of action. Researchers are investigating whether its dimethylamino and pyrrolidin-1-yl groups could facilitate selective binding to specific kinase targets.

From a synthetic chemistry perspective, the preparation of CAS No. 1797715-17-3 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are often optimized using green chemistry principles, such as catalyst recycling and solvent reduction, to minimize environmental impact. This resonates with the broader scientific community's focus on eco-friendly synthesis and green pharmaceuticals—a topic gaining traction in both academic and industrial settings.

In summary, N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-fluorobenzamide represents a fascinating case study at the intersection of medicinal chemistry, computational biology, and sustainable science. Its structural features and potential applications make it a compelling subject for ongoing research, particularly in the context of targeted therapies and precision medicine. As investigations continue, this compound may well contribute to breakthroughs in treating complex diseases while adhering to the principles of responsible innovation.